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Compound of Interest

Compound Name: AC-55541

Cat. No.: B1665388 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of AC-55541,

a potent and selective protease-activated receptor 2 (PAR2) agonist. Designed for researchers,

scientists, and professionals in drug development, this document compiles essential data on

solubility in various solvents, outlines detailed experimental protocols for solution preparation,

and visualizes the intricate PAR2 signaling pathway initiated by this compound.

Core Focus: Solubility and Signaling of a Key PAR2
Agonist
AC-55541 is a valuable tool for investigating the physiological and pathological roles of PAR2,

a G protein-coupled receptor implicated in inflammation, pain, and cancer. A thorough

understanding of its solubility and the downstream signaling cascades it triggers is paramount

for accurate and reproducible experimental design. This guide addresses these critical aspects

to facilitate its effective use in research and development.

Quantitative Solubility Data
The solubility of AC-55541 has been determined in a range of common laboratory solvents.

The following table summarizes this quantitative data, providing a clear reference for the

preparation of stock solutions and experimental media.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

Dimethyl Sulfoxide

(DMSO)
10 ~19.3 Cayman Chemical[1]

Dimethyl Sulfoxide

(DMSO)
25.92 50 Tocris Bioscience[2]

Dimethyl Sulfoxide

(DMSO)
5.18 10 TargetMol[3]

Dimethylformamide

(DMF)
15 ~28.9 Cayman Chemical[1]

DMF:PBS (pH 7.2)

(1:8)
0.11 ~0.21 Cayman Chemical[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 4.82 MedchemExpress[4]

Note: The molecular weight of AC-55541 is approximately 518.4 g/mol . Molar concentrations

are calculated based on this value.

Experimental Protocols
Accurate preparation of AC-55541 solutions is crucial for obtaining reliable experimental

results. Below are detailed protocols for creating stock solutions and formulations for in vivo

studies.

Preparation of Stock Solutions in Organic Solvents
A common practice for many small molecules, including AC-55541, is the preparation of a

concentrated stock solution in an organic solvent, which can then be diluted to the final working

concentration in aqueous media.

Materials:
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AC-55541 (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Vortex mixer

Sterile microcentrifuge tubes or vials

Protocol:

Weighing the Compound: Accurately weigh the desired amount of AC-55541 powder. Due to

the high potency of the compound, it is recommended to handle it with appropriate personal

protective equipment in a well-ventilated area.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the AC-55541
powder to achieve the desired stock concentration (e.g., 10 mM, 50 mM).

Dissolution: Vortex the solution thoroughly to ensure complete dissolution of the compound.

Gentle warming or sonication can be employed to aid dissolution if necessary, though it is

often not required for DMSO.[3]

Storage: Once dissolved, aliquot the stock solution into smaller volumes to minimize freeze-

thaw cycles. Store the stock solutions at -20°C or -80°C for long-term stability.[4]

Preparation of an In Vivo Formulation
For animal studies, a formulation that ensures the solubility and bioavailability of the compound

is essential. The following protocol describes the preparation of a vehicle containing a mixture

of co-solvents.

Materials:

AC-55541 stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80
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Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:

Initial Mixture: In a sterile tube, combine the required volume of the AC-55541 DMSO stock

solution with PEG300. For example, to prepare 1 mL of a 2.5 mg/mL final solution, add 100

µL of a 25 mg/mL DMSO stock to 400 µL of PEG300.[4]

Homogenization: Vortex the mixture until it is a clear and homogenous solution.

Addition of Surfactant: Add Tween-80 to the mixture. Following the example, add 50 µL of

Tween-80.[4]

Final Dilution: Vortex again to ensure thorough mixing.

Aqueous Phase Addition: Add the final volume of saline to the mixture (e.g., 450 µL) and

vortex until a clear solution is obtained.[4] This formulation results in a final solvent

composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[4]

Administration: It is recommended to prepare this working solution fresh on the day of use.[4]

Visualizing Experimental Workflows and Signaling
Pathways
To further clarify the processes involved in working with AC-55541, the following diagrams have

been generated using the DOT language.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1665388?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4589228/
https://www.benchchem.com/product/b1665388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Solubility Determination (Shake-Flask Method)

Weigh AC-55541

Add Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Aliquot Stock Solution

Store at -20°C / -80°C

Add Excess AC-55541 to Solvent

Equilibrate (Shake at Constant Temp)

Separate Undissolved Solid (Centrifuge/Filter)

Analyze Supernatant (e.g., HPLC, UV-Vis)

Determine Concentration

Click to download full resolution via product page

Caption: Generalized workflow for preparing AC-55541 stock solutions and determining

solubility.

AC-55541 exerts its biological effects by activating PAR2, which couples to multiple G protein

signaling pathways. The diagram below illustrates the key downstream signaling cascades

initiated upon receptor activation.
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Caption: AC-55541 activates PAR2, leading to Gq and β-arrestin mediated signaling pathways.
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Activation of PAR2 by AC-55541 primarily involves the Gαq subunit, leading to the activation of

phospholipase C (PLC).[5] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium stores, while DAG activates protein kinase C (PKC).[5] Concurrently, PAR2

activation can also lead to the recruitment of β-arrestin, which can initiate a separate signaling

cascade, including the activation of the extracellular signal-regulated kinase (ERK) pathway.[4]

These pathways collectively orchestrate the cellular responses to PAR2 activation, such as cell

proliferation and inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

